Cas no 1447962-42-6 (4-Methanesulfonyl-3-(4-nitro-phenyl)-1H-pyrazole)

• Product Name: 4-Methanesulfonyl-3-(4-nitro-phenyl)-1H-pyrazole
• CAS No: 1447962-42-6
• MF: C₁₀H₉N₃O₄S
• MW: 267.261160612106
• CID: 5190166
• Update Time: 2025-06-15

4-Methanesulfonyl-3-(4-nitro-phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Methanesulfonyl-3-(4-nitro-phenyl)-1H-pyrazole
• 1H-Pyrazole, 4-(methylsulfonyl)-3-(4-nitrophenyl)-

• Inchi： 1S/C10H9N3O4S/c1-18(16,17)9-6-11-12-10(9)7-2-4-8(5-3-7)13(14)15/h2-6H,1H3,(H,11,12)
• InChI Key： SRRCRLRFNOCSDT-UHFFFAOYSA-N
• SMILES： N1C=C(S(C)(=O)=O)C(C2=CC=C([N+]([O-])=O)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Methanesulfonyl-3-(4-nitro-phenyl)-1H-pyrazole

Recent Advances in the Study of 4-Methanesulfonyl-3-(4-nitro-phenyl)-1H-pyrazole (CAS: 1447962-42-6)

The compound 4-Methanesulfonyl-3-(4-nitro-phenyl)-1H-pyrazole (CAS: 1447962-42-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazole derivative, characterized by its methanesulfonyl and nitro-phenyl substituents, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-Methanesulfonyl-3-(4-nitro-phenyl)-1H-pyrazole to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improved the yield and purity of the compound, making it more suitable for preclinical evaluations. The researchers employed a multi-step synthesis involving the condensation of 4-nitrobenzaldehyde with hydrazine hydrate, followed by sulfonylation to introduce the methanesulfonyl group. This optimized synthesis has paved the way for further exploration of the compound's biological activities.

In terms of biological activity, 4-Methanesulfonyl-3-(4-nitro-phenyl)-1H-pyrazole has demonstrated promising results as an inhibitor of key enzymes involved in inflammatory pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound exhibited a half-maximal inhibitory concentration (IC50) of 0.8 µM, which is comparable to some clinically used COX-2 inhibitors. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents.

Another area of interest is the compound's potential anticancer properties. A recent in vitro study published in European Journal of Medicinal Chemistry (2024) investigated the effects of 4-Methanesulfonyl-3-(4-nitro-phenyl)-1H-pyrazole on various cancer cell lines. The results indicated significant cytotoxicity against breast cancer (MCF-7) and colon cancer (HCT-116) cells, with IC50 values of 12.5 µM and 10.2 µM, respectively. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a chemotherapeutic agent.

Despite these promising findings, challenges remain in the development of 4-Methanesulfonyl-3-(4-nitro-phenyl)-1H-pyrazole as a therapeutic agent. Pharmacokinetic studies have shown that the compound has moderate bioavailability and a relatively short half-life, which may limit its clinical utility. Ongoing research is focused on structural modifications to improve these properties, such as the introduction of solubilizing groups or the development of prodrug formulations. Additionally, further in vivo studies are needed to validate its efficacy and safety in animal models.

In conclusion, 4-Methanesulfonyl-3-(4-nitro-phenyl)-1H-pyrazole (CAS: 1447962-42-6) represents a promising scaffold for the development of novel therapeutic agents with anti-inflammatory and anticancer activities. Recent advancements in its synthesis and biological evaluation have provided a solid foundation for future research. However, additional studies are required to address its pharmacokinetic limitations and to fully explore its therapeutic potential. The continued investigation of this compound may yield valuable insights into its mechanism of action and pave the way for its eventual clinical application.